Cas no 850877-62-2 (Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate)

• Product Name: Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate
• CAS No: 850877-62-2
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 1837474
• PubChem ID: 50999121
• Update Time: 2025-06-08

Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate
• 2-Boc-5-(2-Isopropylamino-thiazol-4-yl)-isoindoline
• tert-butyl 5-(2-(isopropylamino)thiazol-4-yl)isoindoline-2-carboxylate
• DTXSID20679414
• tert-Butyl 5-{2-[(propan-2-yl)amino]-1,3-thiazol-4-yl}-1,3-dihydro-2H-isoindole-2-carboxylate
• DA-41201
• 2-Boc-5-(2-Isopropylamino-thiazol-4-yl) -isoindoline
• SCHEMBL8280136
• SB65491
• 850877-62-2

• MDL： MFCD11501192
• Inchi： 1S/C19H25N3O2S/c1-12(2)20-17-21-16(11-25-17)13-6-7-14-9-22(10-15(14)8-13)18(23)24-19(3,4)5/h6-8,11-12H,9-10H2,1-5H3,(H,20,21)
• InChI Key： SGADKXWKLBWHHU-UHFFFAOYSA-N
• SMILES： S1C(NC(C)C)=NC(=C1)C1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 359.16700
• Monoisotopic Mass: 359.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 82.70000
• LogP: 4.89200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate

Introduction to Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate (CAS No. 850877-62-2)

Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 850877-62-2, represents a convergence of heterocyclic chemistry and pharmacological innovation. Its molecular structure incorporates several key motifs that are highly relevant to contemporary drug discovery efforts.

The compound's core framework consists of a dihydroisoindole moiety, which is a well-documented scaffold in medicinal chemistry. Dihydroisoindoles are known for their versatility in modulating various biological pathways, making them attractive candidates for therapeutic development. In particular, the presence of a tert-butyl group at the 1-position enhances the lipophilicity of the molecule, a desirable property for oral bioavailability and membrane permeability. This feature is particularly relevant in the context of designing small-molecule drugs that must navigate biological barriers efficiently.

Further defining its structure is the incorporation of a thiazole ring at the 5-position. Thiazole derivatives are extensively studied for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiazole ring, namely 2-(propan-2-ylamino), introduces a polar amine group that can engage in hydrogen bonding interactions with biological targets. This amine functionality is also capable of participating in salt formation, which can influence solubility and pharmacokinetic profiles.

The combination of these structural elements—dihydroisoindole, thiazole, and propan-2-ylamino groups—makes Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate a promising candidate for further investigation in drug discovery. Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular docking studies have suggested that this molecule may interact with enzymes and receptors involved in critical metabolic pathways.

One particularly intriguing aspect of this compound is its potential as an inhibitor of enzymes that play a role in cancer progression. Dihydroisoindoles have been shown to modulate kinases and other enzymes implicated in tumor growth and metastasis. The thiazole moiety further enhances this potential by providing additional binding interactions with target proteins. Preliminary in vitro studies have indicated that derivatives of this class exhibit inhibitory activity against several cancer-related enzymes, warranting further exploration.

Another area of interest is the compound's interaction with inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and neurodegenerative conditions. The amine group on the thiazole ring suggests that Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate could interfere with inflammatory signaling cascades by modulating key transcription factors and cytokines. This capability aligns with current trends in therapeutic development aimed at targeting inflammation rather than simply alleviating symptoms.

The pharmacokinetic properties of this compound are also worth noting. The tert-butyl group contributes to its lipophilicity, which is advantageous for crossing biological membranes. However, it may also influence metabolic stability and clearance rates. Computational models have been employed to predict these properties, allowing for rational optimization strategies during drug development. For instance, modifications to the propan-2-ylamino group could be explored to enhance solubility while maintaining biological activity.

Recent research has highlighted the importance of structure-based drug design in accelerating the discovery process. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how molecules interact with biological targets at an atomic level. These structural details are crucial for understanding mechanism-of-action and for designing next-generation analogs with improved efficacy and selectivity.

In conclusion, Tert-butyl 5-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-1,3-dihydroisoindole-2-carboxylate (CAS No. 850877-62-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic motifs and functional groups positions it as a promising candidate for further exploration in oncology and anti-inflammatory drug development. As computational methods continue to advance, compounds like this one will become increasingly accessible for medicinal chemists to explore and optimize.